Cas no 915223-75-5 (Bis(trifluoromethylsulfonyl)azanide;carboxymethyl(trimethyl)azanium)
Bis(trifluoromethylsulfonyl)azanide;carboxymethyl(trimethyl)azanium Chemical and Physical Properties
Names and Identifiers
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- betaine bis(trifluoromethylsulfonyl)imide
- OEANROKKXZTHIE-UHFFFAOYSA-O
- 915223-75-5
- Bis(trifluoromethylsulfonyl)azanide;carboxymethyl(trimethyl)azanium
-
- Inchi: 1S/C5H11NO2.C2F6NO4S2/c1-6(2,3)4-5(7)8;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h4H2,1-3H3;/q;-1/p+1
- InChI Key: OEANROKKXZTHIE-UHFFFAOYSA-O
- SMILES: S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O.OC(C[N+](C)(C)C)=O
Computed Properties
- Exact Mass: 398.00409743g/mol
- Monoisotopic Mass: 398.00409743g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 467
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 123Ų
Bis(trifluoromethylsulfonyl)azanide;carboxymethyl(trimethyl)azanium Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB582962-25g |
Betaine bis(trifluoromethylsulfonyl)imide, 99%; . |
915223-75-5 | 99% | 25g |
€209.20 | 2025-04-15 | |
| abcr | AB582962-100g |
Betaine bis(trifluoromethylsulfonyl)imide, 99%; . |
915223-75-5 | 99% | 100g |
€390.40 | 2025-04-15 | |
| abcr | AB582962-250g |
Betaine bis(trifluoromethylsulfonyl)imide, 99%; . |
915223-75-5 | 99% | 250g |
€710.90 | 2025-04-15 | |
| abcr | AB582962-1kg |
Betaine bis(trifluoromethylsulfonyl)imide, 99%; . |
915223-75-5 | 99% | 1kg |
€1562.00 | 2025-04-15 |
Bis(trifluoromethylsulfonyl)azanide;carboxymethyl(trimethyl)azanium Suppliers
Bis(trifluoromethylsulfonyl)azanide;carboxymethyl(trimethyl)azanium Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on Bis(trifluoromethylsulfonyl)azanide;carboxymethyl(trimethyl)azanium
Introduction to Bis(trifluoromethylsulfonyl)azanide;carboxymethyl(trimethyl)azanium (CAS No. 915223-75-5)
Bis(trifluoromethylsulfonyl)azanide;carboxymethyl(trimethyl)azanium, identified by its CAS number 915223-75-5, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a complex structure with both trifluoromethylsulfonyl and carboxymethyl(trimethyl)azanium functional groups, exhibits unique chemical properties that make it valuable for various applications.
The compound's molecular structure is characterized by the presence of multiple reactive sites, which contribute to its versatility in chemical synthesis and drug development. The trifluoromethylsulfonyl group, in particular, is known for its ability to enhance the metabolic stability and lipophilicity of molecules, making it a popular choice in medicinal chemistry. This feature is particularly relevant in the design of novel therapeutic agents where improved pharmacokinetic profiles are desired.
Recent research has highlighted the potential of Bis(trifluoromethylsulfonyl)azanide;carboxymethyl(trimethyl)azanium as a key intermediate in the synthesis of advanced pharmaceutical compounds. Studies have demonstrated its utility in the development of inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. The compound's ability to act as a precursor for more complex molecules underscores its importance in synthetic chemistry.
In addition to its role in drug development, this compound has shown promise in materials science applications. Its unique electronic properties make it suitable for use in organic electronics and advanced polymer formulations. The trifluoromethylsulfonyl group contributes to the compound's stability under various conditions, which is crucial for applications involving harsh environments or prolonged exposure to light and heat.
The carboxymethyl(trimethyl)azanium moiety further enhances the compound's reactivity, allowing for diverse functionalization strategies. This aspect is particularly valuable in the synthesis of fine chemicals and specialty materials where precise control over molecular structure is essential. Researchers have leveraged this reactivity to develop novel catalysts and ligands that improve reaction efficiency and selectivity.
One of the most compelling aspects of Bis(trifluoromethylsulfonyl)azanide;carboxymethyl(trimethyl)azanium is its potential in green chemistry initiatives. The compound's design incorporates elements that minimize waste and reduce environmental impact during synthesis. This aligns with the growing emphasis on sustainable practices in the chemical industry, where efficiency and environmental responsibility are paramount.
Current research efforts are focused on exploring new applications for this compound, particularly in the realm of personalized medicine. By understanding how different functional groups interact within the molecular framework, scientists can tailor compounds to target specific biological pathways with high precision. This approach holds promise for developing treatments that are more effective and have fewer side effects compared to traditional therapies.
The compound's stability under various conditions also makes it an attractive candidate for industrial applications. Its resistance to degradation ensures consistent performance in manufacturing processes, reducing the need for frequent replacements or adjustments. This reliability is crucial for industries where product consistency is non-negotiable.
In conclusion, Bis(trifluoromethylsulfonyl)azanide;carboxymethyl(trimethyl)azanium (CAS No. 915223-75-5) represents a significant advancement in chemical research with broad implications for pharmaceuticals, materials science, and sustainable chemistry. Its unique structural features and versatile reactivity position it as a valuable tool for researchers aiming to develop innovative solutions across multiple disciplines.
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